Cas no 19920-95-7 (2-cyclobutylaniline)

• Product Name: 2-cyclobutylaniline
• CAS No: 19920-95-7
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 5745748
• PubChem ID: 55291240
• Update Time: 2025-10-28

2-cyclobutylaniline Chemical and Physical Properties

Names and Identifiers

• MFCD19210367
• AKOS006365330
• 2-(CYCLOBUTYL)ANILINE
• SCHEMBL1068978
• 19920-95-7
• EN300-1478702
• 2-cyclobutylaniline
• AT34381
• SY327669
• Benzenamine, 2-cyclobutyl-

• Inchi： 1S/C10H13N/c11-10-7-2-1-6-9(10)8-4-3-5-8/h1-2,6-8H,3-5,11H2
• InChI Key： GVUSZKQHJNXTGN-UHFFFAOYSA-N
• SMILES： NC1C=CC=CC=1C1CCC1

Computed Properties

• Exact Mass: 147.104799419g/mol
• Monoisotopic Mass: 147.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-cyclobutylaniline

Comprehensive Overview of 2-Cyclobutylaniline (CAS No. 19920-95-7)

2-Cyclobutylaniline, with the chemical abstracts service (CAS) number 19920-95-7, is a versatile organic compound that has garnered significant attention in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of an aniline group attached to a cyclobutyl ring. The cyclobutyl ring imparts distinct physical and chemical properties to the molecule, making it a valuable intermediate in the synthesis of more complex compounds.

The molecular formula of 2-cyclobutylaniline is C₁₀H₁₅N, and its molecular weight is approximately 149.23 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a boiling point of around 180-185°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it easy to handle and process in various chemical reactions.

In the realm of pharmaceutical research, 2-cyclobutylaniline has shown promise as a key intermediate in the synthesis of several biologically active compounds. For instance, recent studies have explored its use in the development of novel analgesics and anti-inflammatory agents. One notable example is its role in the synthesis of cyclobutyl derivatives that exhibit potent analgesic activity with fewer side effects compared to traditional NSAIDs. This research highlights the potential of 2-cyclobutylanamine as a building block for developing safer and more effective pain management drugs.

Beyond pharmaceutical applications, 2-cyclobutylaniline has also found utility in materials science. Its unique structure makes it suitable for the synthesis of advanced polymers and coatings. For example, researchers have utilized 2-cyclobutylanamine to develop novel polyurethane coatings with enhanced mechanical properties and improved resistance to environmental degradation. These coatings have potential applications in industries such as automotive, aerospace, and construction.

The synthetic versatility of 2-cyclobutylanamine is another factor contributing to its widespread use. It can undergo a variety of chemical transformations, including acylation, alkylation, and coupling reactions. These reactions allow chemists to tailor the properties of the final product for specific applications. For instance, acylation reactions can introduce functional groups that enhance the solubility or reactivity of the compound, while coupling reactions can link multiple molecules together to form complex structures.

In terms of safety and handling, it is important to note that while 2-cyclobutylanamine is not classified as a hazardous substance under most regulatory frameworks, it should still be handled with care due to its potential for skin and eye irritation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used when working with this compound. Additionally, it should be stored in a well-ventilated area away from incompatible materials.

The environmental impact of 2-cyclobutylanamine is another area of ongoing research. While there is currently limited data on its environmental fate and effects, efforts are being made to understand its behavior in natural systems better. This knowledge will be crucial for developing sustainable practices for its production and use.

In conclusion, 2-cyclobutylanamine (CAS No. 19920-95-7) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and synthetic versatility make it an invaluable tool for researchers and industry professionals alike. As research continues to uncover new possibilities for this compound, its importance in various fields is likely to grow even further.